Carbon Black

• CAS No.: 1333-86-4
• Product Name: Carbon Black
• Molecular Formula: C
• Molecular Weight: 12.011 g/mol
• IUPAC Name: carbon
• Standard InChI: InChI=1S/C
• Standard InChIKey: OKTJSMMVPCPJKN-UHFFFAOYSA-N
• Impurities: Benzene extract, 0-1.7%; Ash, 0-1.0%; Sulfur, 0-1.5% volatile matter, 0.4-9.0%; Polyaromatic hydrocarbons (PAH) are reportedly present in carbon blacks ... . /Carbon blacks/; Concns of individual polynuclear aromatic hydrocarbons (eg, anthracene, benzacridines, benzofluoranthenes, benzopyrenes, pyrene, etc) can range from <0.5 to 432 mg/kg /Carbon blacks/; Traces of Fe, SiO2, etc
• SMILES: [C]
• Canonical SMILES: [C]
• Boiling Point: Very high (USCG, 1999); Sublimes (NIOSH, 2016); 4200 °C; Sublimes at 3642 °C; triple point (graphite-liquid-gas), 4492 °C at a pressure of 101.325 kPa; >4000 °C; sublimes; Sublimes
• Colorform: Fine black powder; Black solid; FINE BLACK POWDER; Black porous soild, course granules or powder; Steel gray to black greasy feeling solid.; Usually soft, black scales, crystals rare; Soft black hexagonal crystals; insol in water, acid, alkali; sol in liquid iron; density: 2.2 g/cu cm; MP: 4,489 °C (10.3 GPA); BP: 3,825 °C (sublimes); One of the softest known materials
• Density: 2 at 68 °F (USCG, 1999); 2.0 to 2.25 (NIOSH, 2016); 1.8-2.1; 0.08 to 0.5; Relative density (water = 1): 1.8-3.51; Relative density (water = 1): 2.09-2.23; Relative density (water = 1): 1.8-2.1; 2.0-2.25; 1.5-1.8
• Melting Point: 6602 °F (Sublimes) (NIOSH, 2016); Sublimes; >3500 °C; ≈3550 °C; sublimes; 6602°F (sublimes); 6602°F (Sublimes)
• Physical Description: Carbon black oil appears as a dark colored liquid with a petroleum-like odor. Less dense than water and insoluble in water. Vapors heavier than air.; Carbon, activated is a black grains that have been treated to improve absorptive ability. May heat spontaneously if not properly cooled after manufacture.; Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet.; Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils.; DryPowder; DryPowder, Liquid; DryPowder, PelletsLargeCrystals; DryPowder, PelletsLargeCrystals, WetSolid, OtherSolid, Liquid; DryPowder, WetSolid, Liquid; Liquid; OtherSolid; OtherSolid, GasVapor, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid, Liquid; WetSolid; WetSolid, Liquid; OtherSolid; PelletsLargeCrystals; DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid; DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; DryPowder, WetSolid; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid; Black, odourless powder; BLACK POWDER OR SOLID IN VARIOUS FORMS. ODOURLESS WHEN PURE.; BLACK FLAKES, LUMPS, POWDER OR CHIPS.; ODOURLESS BLACK PELLETS OR EXTREMELY FINE POWDER.; Black, odorless solid or a dark colored liquid with a petroleum-like odor.; Black grains that have been treated to improve absorptive ability.; Steel gray to black, greasy feeling, odorless solid; Black, odorless solid.; Steel gray to black, greasy feeling, odorless solid.
• Description: Carbon that has been treated to create small, low-volume pores that increase the surface area available for adsorption.; Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils.; Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet.
• Shelf Life: IF.../CHARCOAL/ IS STORED.../SRP: OPEN TO ATMOSPHERE/, IT GRADUALLY ADSORB VAPORS FROM AIR AND BECOMES WORTHLESS.
• Solubility: Insoluble (NIOSH, 2016); Insoluble in water and organic solvents; INSOL IN ALL SOLVENTS; Insoluble in water; Insoluble in organic solvents; Activated carbon is generally considered to exhibit low affinity for water.; INSOL IN WATER OR OTHER KNOWN SOLVENTS; Solubility in water: none; Solubility in water: insoluble; Insoluble
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); Negligible at 20 °C; 1 mm Hg at 3586 °C; 0 mmHg (approx)
• PubChem Compound: 5462310
• Last Modified: Nov 11 2021